Cas no 2171689-59-9 (1-(3-Amino-2-methylpropyl)azetidine-2-carboxamide)

• Product Name: 1-(3-Amino-2-methylpropyl)azetidine-2-carboxamide
• CAS No: 2171689-59-9
• MF: C₈H₁₇N₃O
• MW: 171.240081548691
• CID: 5777386
• PubChem ID: 165522848
• Update Time: 2025-06-11

1-(3-Amino-2-methylpropyl)azetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-1280831
• 1-(3-amino-2-methylpropyl)azetidine-2-carboxamide
• 2171689-59-9
• 1-(3-Amino-2-methylpropyl)azetidine-2-carboxamide

• Inchi： 1S/C8H17N3O/c1-6(4-9)5-11-3-2-7(11)8(10)12/h6-7H,2-5,9H2,1H3,(H2,10,12)
• InChI Key： REUCQMBFYYOUEB-UHFFFAOYSA-N
• SMILES： O=C(C1CCN1CC(C)CN)N

Computed Properties

• Exact Mass: 171.137162174g/mol
• Monoisotopic Mass: 171.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 72.4Ų

Additional information on 1-(3-Amino-2-methylpropyl)azetidine-2-carboxamide

Introduction to 1-(3-Amino-2-methylpropyl)azetidine-2-carboxamide (CAS No. 2171689-59-9)

1-(3-Amino-2-methylpropyl)azetidine-2-carboxamide (CAS No. 2171689-59-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, characterized by its unique azetidine core structure and amide functional group, exhibits promising properties that make it a valuable candidate for further exploration in medicinal chemistry. The molecular framework of 1-(3-Amino-2-methylpropyl)azetidine-2-carboxamide incorporates a tertiary amine derived from isobutylamine, which contributes to its versatility in chemical modifications and biological interactions.

The significance of this compound lies in its potential applications as a building block for the synthesis of more complex molecules. In recent years, there has been a growing interest in heterocyclic compounds due to their prevalence in bioactive natural products and synthetic drugs. The azetidine ring, a six-membered saturated heterocycle with two nitrogen atoms, is particularly noteworthy for its ability to mimic the conformational flexibility of larger cyclic systems while maintaining a manageable size for drug-like properties. This structural motif has been explored in various therapeutic contexts, including antimicrobial, anti-inflammatory, and anticancer agents.

One of the most compelling aspects of 1-(3-Amino-2-methylpropyl)azetidine-2-carboxamide is its potential as a scaffold for developing novel pharmacophores. The presence of both an amide and an amino group provides multiple sites for chemical derivatization, enabling researchers to fine-tune physicochemical properties such as solubility, bioavailability, and metabolic stability. Recent advancements in computational chemistry have facilitated the rapid screening of such scaffolds for their binding affinity to target proteins. For instance, molecular docking studies have suggested that derivatives of this compound may interact with enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity.

In the realm of medicinal chemistry, the synthesis of 1-(3-Amino-2-methylpropyl)azetidine-2-carboxamide has been optimized through various methodologies to enhance yield and purity. Modern synthetic approaches often leverage transition metal catalysis and asymmetric techniques to achieve high enantioselectivity, which is crucial for developing enantiomerically pure drugs with improved efficacy and reduced side effects. The tertiary amine functionality also allows for the possibility of chiral resolution or kinetic resolution strategies, further expanding the synthetic toolbox for medicinal chemists.

The biological activity of 1-(3-Amino-2-methylpropyl)azetidine-2-carboxamide has been preliminarily investigated in several preclinical studies. Notably, researchers have observed inhibitory effects on certain kinases and proteases that are implicated in cancer progression. The azetidine ring's ability to adopt multiple conformations may facilitate binding to hydrophobic pockets within these targets, while the amide group can engage in hydrogen bonding interactions. These findings align with broader trends in drug discovery where heterocyclic compounds are increasingly recognized for their therapeutic potential.

Furthermore, the compound's structural features make it an attractive candidate for exploring structure-activity relationships (SAR). By systematically modifying substituents around the azetidine ring or introducing additional functional groups at the amide position, chemists can generate libraries of analogs for high-throughput screening (HTS). Such libraries are instrumental in identifying lead compounds that can be further optimized through iterative rounds of chemical modification and biological testing.

The role of computational modeling in understanding the behavior of 1-(3-Amino-2-methylpropyl)azetidine-2-carboxamide cannot be overstated. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns, while machine learning algorithms have been employed to predict its interaction with biological targets. These computational tools not only accelerate the discovery process but also help in rationalizing experimental observations by providing mechanistic insights into how the compound exerts its effects at the molecular level.

Recent research has also highlighted the importance of understanding the pharmacokinetic profile of 1-(3-Amino-2-methylpropyl)azetidine-2-carboxamide before advancing it into clinical trials. Studies using animal models have revealed that this compound exhibits moderate oral bioavailability and favorable metabolic stability. However, it is essential to address potential issues such as drug-drug interactions or off-target effects through rigorous toxicological assessments before considering its translation into human therapies.

The future directions for 1-(3-Amino-2-methylpropyl)azetidine-2-carboxamide include exploring its potential in treating neurological disorders. The structural similarity between this compound and known neuroactive agents suggests that it may modulate neurotransmitter systems or interact with receptors involved in cognitive function and mood regulation. Preclinical studies are currently underway to evaluate these possibilities, with an emphasis on developing derivatives that enhance selectivity and reduce adverse effects.

In conclusion,1-(3-Amino-2-methylpropyl)azetidine-2-carboxamide (CAS No. 2171689-59-9) represents a promising entity in pharmaceutical research due to its unique structural features and versatile chemical properties. Its potential applications span multiple therapeutic areas, from oncology to neurology, making it a valuable scaffold for drug development efforts. As our understanding of molecular interactions continues to evolve through interdisciplinary approaches combining chemistry, biology, and computation,1-(3-Amino-2-methylpropyl)azetidine-2-carboxamide is poised to play an increasingly significant role in shaping future treatments.